3-chloro-4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C22H26ClN3O3
• Molecular Weight: 415.9 g/mol
• IUPAC Name: 3-chloro-4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C22H26ClN3O3/c1-3-21(27)26-13-11-25(12-14-26)18-8-6-17(7-9-18)24-22(28)16-5-10-20(29-4-2)19(23)15-16/h5-10,15H,3-4,11-14H2,1-2H3,(H,24,28)
• InChI Key: CFCWNCDRQFVHBL-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)OCC)Cl

Description

3-chloro-4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in the field of medicinal chemistry. This compound belongs to the class of benzamide derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves the inhibition of specific proteins involved in various cellular processes. This compound has been shown to inhibit the activity of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6), which are involved in cell cycle regulation. It also inhibits the activity of glycogen synthase kinase 3β (GSK3β), which is involved in the regulation of various cellular processes such as glycogen metabolism and gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-chloro-4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide are still being studied. However, it has been shown to have an effect on cell proliferation, apoptosis, and protein synthesis. It has also been shown to have an effect on the central nervous system, specifically in preventing the accumulation of toxic proteins in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in lab experiments is its specificity in inhibiting specific proteins involved in cellular processes. This allows for a more targeted approach in studying the effects of these proteins on various diseases. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-chloro-4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide. One possible direction is the development of more potent derivatives of this compound that can target specific proteins involved in various diseases. Another direction is the study of the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to understand the biochemical and physiological effects of this compound in more detail.

Synthesis Methods

The synthesis of 3-chloro-4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves the reaction of 4-(4-propanoylpiperazin-1-yl)aniline with 3-chloro-4-ethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

3-chloro-4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been extensively studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells by targeting specific proteins involved in cell proliferation. In Alzheimer's and Parkinson's disease research, this compound has shown potential in preventing the accumulation of toxic proteins in the brain.